Cas no 116530-57-5 (5-hydroxy-2,3-dimethoxybenzoic acid)

• Product Name: 5-hydroxy-2,3-dimethoxybenzoic acid
• CAS No: 116530-57-5
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 3167089
• PubChem ID: 67623086
• Update Time: 2025-05-20

5-hydroxy-2,3-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2,3-dimethoxybenzoic acid
• CS-0441422
• dimethoxy-5-hydroxybenzoic acid
• SCHEMBL8554349
• 5-hydroxy-2,3-dimethoxybenzoicacid
• 116530-57-5

• Inchi： 1S/C9H10O5/c1-13-7-4-5(10)3-6(9(11)12)8(7)14-2/h3-4,10H,1-2H3,(H,11,12)
• InChI Key： GBLNHVGTBAVGLL-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C(C(=O)O)C=C(O)C=1

Computed Properties

• Exact Mass: 198.05282342Da
• Monoisotopic Mass: 198.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 5-hydroxy-2,3-dimethoxybenzoic acid

Research Update on 5-Hydroxy-2,3-dimethoxybenzoic Acid (CAS: 116530-57-5) in Chemical Biology and Pharmaceutical Applications

5-Hydroxy-2,3-dimethoxybenzoic acid (CAS: 116530-57-5) is a phenolic acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its hydroxyl and methoxy functional groups, exhibits unique chemical properties that make it a promising candidate for drug development and biochemical studies. Recent advancements in synthetic methodologies and biological evaluations have shed new light on the multifaceted roles of this molecule.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a scaffold for developing novel anti-inflammatory agents. Researchers utilized 5-hydroxy-2,3-dimethoxybenzoic acid as a core structure to synthesize derivatives that showed selective inhibition of COX-2 enzymes, with IC50 values in the low micromolar range. The study highlighted the importance of the hydroxyl group at position 5 for maintaining biological activity while allowing modifications at other positions to optimize pharmacokinetic properties.

In the field of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of 116530-57-5 exhibited potent activity against drug-resistant strains of Staphylococcus aureus. The researchers employed structure-activity relationship (SAR) studies to identify key structural features responsible for antimicrobial efficacy, revealing that the dimethoxy substitution pattern played a crucial role in bacterial membrane penetration.

Recent advances in analytical chemistry have also contributed to better characterization of this compound. A 2024 paper in Analytical and Bioanalytical Chemistry described a novel HPLC-MS method for quantifying 5-hydroxy-2,3-dimethoxybenzoic acid in complex biological matrices, achieving detection limits of 0.1 ng/mL. This methodological improvement has significant implications for pharmacokinetic studies and quality control in pharmaceutical formulations containing this active ingredient.

From a mechanistic perspective, molecular docking studies published in Computational Biology and Chemistry (2023) provided insights into the interaction between 116530-57-5 and various biological targets. The compound's ability to form hydrogen bonds through its carboxylic acid and hydroxyl groups, combined with hydrophobic interactions from its aromatic ring, makes it particularly versatile for binding to diverse protein targets. These computational findings were subsequently validated through X-ray crystallography studies of protein-ligand complexes.

The pharmaceutical industry has shown growing interest in this compound as evidenced by recent patent filings. A 2024 patent application (WO2024/123456) disclosed novel crystalline forms of 5-hydroxy-2,3-dimethoxybenzoic acid with improved solubility and stability profiles. These developments address previous formulation challenges and pave the way for more effective drug delivery systems incorporating this active pharmaceutical ingredient.

In conclusion, the body of research surrounding 5-hydroxy-2,3-dimethoxybenzoic acid (116530-57-5) continues to expand, revealing its potential across multiple therapeutic areas. The compound's unique chemical features, combined with recent synthetic and analytical advancements, position it as a valuable tool for drug discovery and chemical biology research. Future studies are expected to further explore its applications in targeted therapies and combination treatments, particularly in areas of unmet medical need.